molecular formula C18H22N2O B271896 1-{3-[(1-Naphthylmethyl)amino]propyl}-2-pyrrolidinone

1-{3-[(1-Naphthylmethyl)amino]propyl}-2-pyrrolidinone

Cat. No. B271896
M. Wt: 282.4 g/mol
InChI Key: UQWWEHSFIOBPKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{3-[(1-Naphthylmethyl)amino]propyl}-2-pyrrolidinone, also known as NAP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. NAP belongs to the family of neuroprotective peptides and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 1-{3-[(1-Naphthylmethyl)amino]propyl}-2-pyrrolidinone is not fully understood. However, it is believed that this compound exerts its neuroprotective effects by modulating various signaling pathways in the brain. This compound has been shown to activate the Akt and ERK pathways, which are involved in cell survival and growth. This compound also inhibits the JNK pathway, which is involved in cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the expression of neurotrophic factors such as BDNF and NGF, which promote the growth and survival of neurons. This compound also reduces the levels of inflammatory cytokines such as TNF-alpha and IL-1beta, which are involved in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{3-[(1-Naphthylmethyl)amino]propyl}-2-pyrrolidinone in lab experiments is its neuroprotective properties. This compound can protect neurons from various types of damage, which makes it a useful tool for studying neurodegenerative diseases. However, one of the limitations of using this compound is its high cost. This compound is a synthetic compound, and its production can be expensive.

Future Directions

There are several future directions for the study of 1-{3-[(1-Naphthylmethyl)amino]propyl}-2-pyrrolidinone. One direction is to investigate the potential therapeutic applications of this compound in humans. This compound has shown promising results in animal models of neurodegenerative diseases, and further studies are needed to determine its efficacy in humans. Another direction is to investigate the mechanism of action of this compound in more detail. Understanding the molecular pathways involved in the neuroprotective effects of this compound could lead to the development of new treatments for neurodegenerative diseases. Finally, future studies could investigate the potential side effects of this compound and determine the optimal dosage for therapeutic applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research studies. It has neuroprotective properties and has been shown to enhance cognitive function and memory in animal models of neurodegenerative diseases. This compound has a wide range of biochemical and physiological effects, and its potential therapeutic applications in humans warrant further investigation.

Synthesis Methods

The synthesis of 1-{3-[(1-Naphthylmethyl)amino]propyl}-2-pyrrolidinone involves the reaction between 1-naphthaldehyde and 3-aminopropylpyrrolidin-2-one in the presence of a reducing agent. The reaction yields this compound as a white crystalline powder. The purity of this compound can be determined by high-performance liquid chromatography (HPLC) or mass spectrometry.

Scientific Research Applications

1-{3-[(1-Naphthylmethyl)amino]propyl}-2-pyrrolidinone has been extensively studied for its neuroprotective properties. It has been shown to protect neurons from oxidative stress, apoptosis, and excitotoxicity. This compound has also been shown to enhance cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury.

properties

Molecular Formula

C18H22N2O

Molecular Weight

282.4 g/mol

IUPAC Name

1-[3-(naphthalen-1-ylmethylamino)propyl]pyrrolidin-2-one

InChI

InChI=1S/C18H22N2O/c21-18-10-4-12-20(18)13-5-11-19-14-16-8-3-7-15-6-1-2-9-17(15)16/h1-3,6-9,19H,4-5,10-14H2

InChI Key

UQWWEHSFIOBPKR-UHFFFAOYSA-N

SMILES

C1CC(=O)N(C1)CCCNCC2=CC=CC3=CC=CC=C32

Canonical SMILES

C1CC(=O)N(C1)CCCNCC2=CC=CC3=CC=CC=C32

Origin of Product

United States

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